Cas no 2034246-30-3 (4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide)

• Product Name: 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide
• CAS No: 2034246-30-3
• MF: C₁₈H₂₂N₆O
• MW: 338.406882762909
• CID: 5958027
• PubChem ID: 119101685
• Update Time: 2025-10-24

4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide
• 4-((1H-imidazol-1-yl)methyl)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)benzamide
• F6514-7225
• AKOS026693150
• 2034246-30-3
• 4-(imidazol-1-ylmethyl)-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]benzamide
• 4-[(1H-imidazol-1-yl)methyl]-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]benzamide

• Inchi： 1S/C18H22N6O/c1-14(2)17(12-24-20-7-8-21-24)22-18(25)16-5-3-15(4-6-16)11-23-10-9-19-13-23/h3-10,13-14,17H,11-12H2,1-2H3,(H,22,25)
• InChI Key： PBOXQOORDUAUHI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C=NC=C1)NC(CN1N=CC=N1)C(C)C

Computed Properties

• Exact Mass: 338.18550935g/mol
• Monoisotopic Mass: 338.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide

Research Briefing on 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide (CAS: 2034246-30-3)

In recent years, the compound 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide (CAS: 2034246-30-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an imidazole and a triazole moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and click chemistry to streamline the production process. The compound's structural complexity, particularly the presence of both imidazole and triazole rings, has been a focal point in these synthetic efforts, as these heterocycles are known to contribute to its biological activity.

Pharmacological studies have revealed that 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide exhibits potent inhibitory effects on specific enzymatic targets, including kinases and proteases. Recent in vitro and in vivo experiments have demonstrated its efficacy in modulating signaling pathways associated with inflammation and cancer. For instance, the compound has shown significant activity against tumor cell lines, with IC50 values in the nanomolar range, suggesting its potential as an anticancer agent.

Further investigations into the mechanism of action have highlighted the compound's ability to interact with key protein targets, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. Molecular docking studies have provided insights into the binding interactions between the compound and its targets, revealing the critical role of the imidazole and triazole moieties in stabilizing these complexes. These findings have paved the way for the development of derivatives with enhanced potency and selectivity.

In addition to its anticancer properties, 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide has also been explored for its anti-inflammatory and antimicrobial activities. Preliminary studies indicate that the compound can effectively suppress the production of pro-inflammatory cytokines, making it a candidate for treating inflammatory disorders. Its broad-spectrum antimicrobial activity against resistant bacterial strains further underscores its therapeutic versatility.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently focusing on formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 4-(1H-imidazol-1-yl)methyl-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylbenzamide (CAS: 2034246-30-3) represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities and well-characterized synthesis make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full potential, paving the way for innovative treatments in oncology, inflammation, and infectious diseases.